Cas no 2229668-74-8 (1-aminohept-3-en-2-one)

• Product Name: 1-aminohept-3-en-2-one
• CAS No: 2229668-74-8
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5978727
• PubChem ID: 165629373
• Update Time: 2025-05-22

1-aminohept-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 1-aminohept-3-en-2-one
• 2229668-74-8
• EN300-1789440

• Inchi： 1S/C7H13NO/c1-2-3-4-5-7(9)6-8/h4-5H,2-3,6,8H2,1H3/b5-4+
• InChI Key： IYLJPXKMXYUVIS-SNAWJCMRSA-N
• SMILES： O=C(CN)/C=C/CCC

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-aminohept-3-en-2-one

Comprehensive Analysis of 1-aminohept-3-en-2-one (CAS No. 2229668-74-8): Properties, Applications, and Industry Trends

The compound 1-aminohept-3-en-2-one (CAS No. 2229668-74-8) has garnered significant attention in recent years due to its versatile chemical structure and potential applications across multiple industries. As a seven-carbon enaminone derivative, this molecule features a unique combination of an amino group and an α,β-unsaturated ketone moiety, making it valuable for synthetic organic chemistry and material science applications. Researchers have particularly focused on its role as a building block for heterocyclic compounds, which are crucial in pharmaceutical development and specialty chemical synthesis.

From a structural perspective, 1-aminohept-3-en-2-one contains a reactive enone system (C=C-C=O) that participates in various conjugate addition reactions, while the amino group (-NH₂) enables nucleophilic substitution pathways. This dual functionality explains why the compound frequently appears in scientific literature about Michael acceptors and amino ketone derivatives. Recent studies highlight its utility in constructing nitrogen-containing scaffolds, which are increasingly important in drug discovery programs targeting neurological and metabolic disorders.

The synthesis of CAS 2229668-74-8 typically involves condensation reactions between appropriate heptenone precursors and ammonia equivalents, with modern protocols emphasizing atom-economical methods and green chemistry principles. Industry professionals searching for "sustainable synthesis of enaminones" or "scalable production of amino ketones" will find this compound particularly relevant. Advanced purification techniques like preparative HPLC or crystallization optimization are often employed to achieve high purity grades required for research applications.

In material science, the conjugated system of 1-aminohept-3-en-2-one shows promise for developing organic semiconductors and photoactive materials. This aligns with current market trends toward flexible electronics and energy storage solutions, making it a compound of interest for researchers investigating "small molecule organic electronic materials." The compound's ability to participate in polymerization reactions through its unsaturated backbone further expands its potential applications in functional polymer design.

Analytical characterization of 2229668-74-8 typically involves NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and FT-IR analysis to confirm structural features. The compound's chromatographic behavior has been extensively documented, addressing common search queries about "HPLC methods for amino enones" and "GC-MS analysis of unsaturated ketones." These analytical protocols are crucial for quality control in commercial production and research applications.

From a commercial availability standpoint, 1-aminohept-3-en-2-one is supplied by specialty chemical manufacturers under various purity grades (typically 95-99%). Procurement specialists often search for terms like "bulk suppliers of CAS 2229668-74-8" or "custom synthesis of heptenone derivatives," reflecting growing industrial demand. The compound's stability profile allows for standard storage conditions (room temperature, inert atmosphere), though its moisture sensitivity warrants proper handling protocols.

Emerging research directions for CAS 2229668-74-8 include its potential as a ligand precursor in catalytic systems and its incorporation into bioconjugates for biomedical applications. These developments respond to increasing searches for "multifunctional organic building blocks" and "click chemistry components." The compound's structural features make it particularly suitable for metal complex formation, with recent studies exploring its coordination chemistry with transition metals.

Regulatory considerations for 1-aminohept-3-en-2-one currently focus on standard laboratory safety protocols rather than restrictive classifications. This positions the compound favorably compared to structurally similar molecules with more stringent regulations. Environmental fate studies indicate moderate biodegradability, prompting ongoing research into green chemistry applications of this intermediate—a topic generating substantial interest among researchers searching for "eco-friendly synthetic intermediates."

The patent landscape surrounding 2229668-74-8 reveals growing intellectual property activity, particularly in areas of specialty chemical production and pharmaceutical intermediates. Recent filings address improved synthetic routes and novel applications in material science, reflecting the compound's expanding utility. Technology scouts monitoring "emerging chemical intermediates" or "patented synthetic methodologies" should track developments related to this molecule.

Looking forward, the market trajectory for 1-aminohept-3-en-2-one appears positive, driven by demand from contract research organizations and specialty chemical manufacturers. Industry analysts project increased adoption in high-value chemical synthesis applications, particularly as research into nitrogen-containing heterocycles continues to expand. The compound's balance of reactivity and stability makes it well-suited for both academic research and industrial-scale applications, ensuring its continued relevance in chemical innovation.